Sodium hexachloroiridate(IV) hexahydrate

• IUPAC Name: disodium;hexachloroiridium(2-);hexahydrate
• InChI: InChI=1S/6ClH.Ir.2Na.6H2O/h6*1H;;;;6*1H2/q;;;;;;+4;2*+1;;;;;;/p-6
• InChI Key: QZVJPVJIAOOTJU-UHFFFAOYSA-H
• Canonical SMILES: O.O.O.O.O.O.[Na+].[Na+].Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl
• Molecular Formula: Cl6H12IrNa2O6
• DSSTOX Substance ID: DTXSID70600591
• Molecular Weight: 559.0 g/mol
• CAS RN: 19567-78-3

Description

Sodium hexachloroiridate(IV) hexahydrate is a high-purity salt with the linear formula Na2IrCl6 · 6H2O. It is also known by other names such as Disodium hexachloro iridium(2-) hexahydrate, Iridium(IV) sodium chloride hexahydrate, and Sodium iridium(IV) chloride hexahydrate. It is used as a pharmaceutical intermediate and organic intermediate.

Molecular Structure Analysis

The molecular weight of Sodium hexachloroiridate(IV) hexahydrate is 559.01. The SMILES string representation is O.O.O.O.O.O.[Na+].[Na+].ClIr–(Cl)(Cl)(Cl)Cl.

Physical And Chemical Properties Analysis

Sodium hexachloroiridate(IV) hexahydrate appears as a solid. It has an assay of 99.9% trace metals basis. The compound is stable under normal conditions.

Scientific Research Applications

High Purity Material

. . This makes it suitable for use in experiments where contamination from other elements could affect the results.

Precursor for Photoreductive Deposition

. .

Electrochemical Synthesis

. This process can be used to create conductive polymers, which have a wide range of applications in electronics and materials science.

Formation of Iridium-Substituted Polyoxometallates

. These compounds have potential applications in catalysis, magnetism, and materials science.

Trace Metal Analysis

. This involves the detection and quantification of trace amounts of metals in a sample, which is important in environmental science, geology, and other fields.

Research Use Only (RUO)

. This means it is intended for laboratory research purposes and not for drug, household, or other uses. This highlights its importance in scientific research.

Safety and Hazards

Sodium hexachloroiridate(IV) hexahydrate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The safety information pictograms indicate that it is dangerous. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Sodium hexachloroiridate(IV) hexahydrate is a complex compound with iridium at its core

Mode of Action

It’s known that iridium compounds can catalyze various chemical reactions . For instance, they can catalyze the electrochemical synthesis of polyaniline on the surface of non-noble metal electrodes . This suggests that Sodium hexachloroiridate(IV) hexahydrate may interact with its targets through redox reactions, leading to changes in the targets’ chemical structure and function.

Action Environment

The action, efficacy, and stability of Sodium hexachloroiridate(IV) hexahydrate can be influenced by various environmental factors. For instance, its reactivity and stability can be affected by factors such as pH, temperature, and the presence of other chemical species . .

Q & A

Q1: What is the significance of using sodium hexachloroiridate(IV) hexahydrate in the study of dinuclear nickel(II) complexes?

A: Sodium hexachloroiridate(IV) hexahydrate serves as a chemical oxidant in this study []. The researchers aimed to investigate the electrochemical properties and reactivity of newly synthesized dinuclear nickel(II) complexes. By using sodium hexachloroiridate(IV) hexahydrate, they could chemically oxidize the nickel(II) centers to higher oxidation states, specifically nickel(III), and characterize the resulting species. This oxidation is crucial for understanding the redox behavior of the dinuclear complexes and their potential applications in catalytic processes, such as olefin epoxidation.

Q2: How does the oxidation of the dinuclear nickel(II) complex by sodium hexachloroiridate(IV) hexahydrate manifest in spectroscopic analysis?

A: The oxidation process induced by sodium hexachloroiridate(IV) hexahydrate leads to observable changes in the spectroscopic properties of the dinuclear nickel(II) complex []. Specifically, upon oxidation, new bands emerge in the visible region of the electronic absorption spectrum. For instance, complex 1·MeCN exhibits new bands at ~520 nm and 427 nm after oxidation. Additionally, the oxidized species display characteristic Electron Paramagnetic Resonance (EPR) signals at 77 K, which are absent in the original nickel(II) complexes. These spectroscopic changes provide evidence for the successful oxidation of the nickel centers from Ni(II) to Ni(III).